Cas no 1806635-64-2 (3-(3-Bromo-2-oxopropyl)-2-methylthiophenol)

• Product Name: 3-(3-Bromo-2-oxopropyl)-2-methylthiophenol
• CAS No: 1806635-64-2
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5008308
• Update Time: 2025-06-27

3-(3-Bromo-2-oxopropyl)-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-2-methylthiophenol

• Inchi： 1S/C10H11BrOS/c1-7-8(5-9(12)6-11)3-2-4-10(7)13/h2-4,13H,5-6H2,1H3
• InChI Key： ZYLMDUFPJNPOLU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1C)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.8
• Topological Polar Surface Area: 18.1

Additional information on 3-(3-Bromo-2-oxopropyl)-2-methylthiophenol

Comprehensive Overview of 3-(3-Bromo-2-oxopropyl)-2-methylthiophenol (CAS No. 1806635-64-2): Properties, Applications, and Industry Insights

3-(3-Bromo-2-oxopropyl)-2-methylthiophenol (CAS No. 1806635-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiophenol core with a bromo-ketone functional group, making it a versatile intermediate for synthesizing complex heterocyclic systems. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

Recent trends in AI-driven molecular design have highlighted compounds like 3-(3-Bromo-2-oxopropyl)-2-methylthiophenol as valuable fragments for virtual screening. Computational chemists frequently search for "bromo-thiophenol derivatives in drug design" or "CAS 1806635-64-2 synthetic applications," reflecting growing demand for structurally diverse scaffolds. The compound's electrophilic carbonyl and nucleophilic thiol groups enable diverse reactivity patterns, allowing derivatization through Suzuki couplings, nucleophilic substitutions, or cyclocondensation reactions.

From a synthetic chemistry perspective, the 2-methylthiophenol moiety provides steric hindrance that can influence regioselectivity in cross-coupling reactions—a topic frequently discussed in "steric effects in organosulfur chemistry" forums. Meanwhile, the α-bromoketone segment serves as a linchpin for constructing nitrogen-containing heterocycles, answering frequent search queries like "bromoacetophenone analogs in heterocycle synthesis." These attributes make the compound particularly valuable for developing crop protection agents and pharmaceutical intermediates.

Environmental and regulatory considerations are increasingly shaping compound utilization. While 3-(3-Bromo-2-oxopropyl)-2-methylthiophenol itself isn't classified as hazardous under major chemical inventories, researchers actively investigate "green chemistry approaches for thiophenol derivatives" to align with sustainable development goals. The compound's stability under ambient conditions and compatibility with flow chemistry setups make it suitable for modern continuous manufacturing processes—an area gaining traction in "pharma 4.0" discussions.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy (notably H1/C13 and 2D techniques), and mass spectrometry. Patent literature reveals its use in creating biologically active molecules, with particular emphasis on modifications at the ketone carbonyl position. This aligns with frequent search terms such as "structure-activity relationships of bromoalkyl thiophenols" and "CAS 1806635-64-2 spectral data."

The commercial availability of 3-(3-Bromo-2-oxopropyl)-2-methylthiophenol through specialty chemical suppliers has expanded its accessibility for medicinal chemistry programs. Current price trends reflect demand from researchers working on targeted protein degradation (PROTACs) and covalent inhibitors, where the compound's reactive handles prove advantageous. Storage recommendations generally suggest inert atmospheres at low temperatures to preserve the bromo-ketone functionality over extended periods.

Looking forward, innovations in catalytic bromination methods and organocatalysis may further streamline the production of this compound. Its role in fragment-based drug discovery continues to evolve, particularly in addressing "undruggable targets"—a hot topic in precision medicine circles. As synthetic methodologies advance, 3-(3-Bromo-2-oxopropyl)-2-methylthiophenol will likely maintain its status as a strategic intermediate for developing next-generation therapeutics and specialty chemicals.